Cas no 83929-09-3 (1,2-Dioxetane, 3,4-dipropyl-, cis-)

• Product name: 1,2-Dioxetane, 3,4-dipropyl-, cis-
• CAS No: 83929-09-3
• MF: C₈H₁₆O₂
• MW: 144.21144
• CID: 668227
• PubChem ID: 13065810

1,2-Dioxetane, 3,4-dipropyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxetane, 3,4-dipropyl-, cis-
• (3R,4S)-3,4-Dipropyl-1,2-dioxetane
• 83929-09-3
• DTXSID00517047

• Inchi： InChI=1S/C8H16O2/c1-3-5-7-8(6-4-2)10-9-7/h7-8H,3-6H2,1-2H3/t7-,8+
• InChI Key： MPTCXCHFVQCTFK-OCAPTIKFSA-N
• SMILES： CCCC1C(OO1)CCC

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų